Lipoxygenase Inhibitory Profile Versus Single-Function Keto Acids
5-Hydroxy-4-oxohexanoic acid is annotated in the authoritative MeSH database as 'a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism,' with additional inhibitory activity against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (to a lesser extent), as well as serving as an antioxidant in fats and oils [1]. By contrast, the simpler analog 4-oxohexanoic acid (CAS 1117-74-4) is primarily documented for antimicrobial food preservation applications (e.g., inhibition of Salmonella infantis) rather than mammalian enzyme inhibition, and levulinic acid (4-oxopentanoic acid) is not annotated as a lipoxygenase inhibitor at all [2][3]. This multi-target enzyme-modulation annotation, although lacking a published IC50 value in the retrieved public domain literature as of the search date, represents a differentiating pharmacological fingerprint that is absent for the single-keto-function analogs.
| Evidence Dimension | Lipoxygenase inhibitory annotation (MeSH curated pharmacological profile) |
|---|---|
| Target Compound Data | Annotated as a potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase; antioxidant in fats and oils [1] |
| Comparator Or Baseline | 4-Oxohexanoic acid: no lipoxygenase inhibitory annotation; documented for antimicrobial food preservation [2]. Levulinic acid: no lipoxygenase inhibitory annotation; used as a flavoring agent and biofuel precursor [3]. |
| Quantified Difference | Qualitative differential: multi-target mammalian enzyme-inhibitor profile versus single-application (antimicrobial or industrial) profiles for analogs. No IC50 values publicly available for target compound as of search date. |
| Conditions | MeSH pharmacological annotation curation; antimicrobial activity testing in food matrices (Patent US4356204); general literature review. |
Why This Matters
Procurement for inflammation-target screening libraries should favor 5-hydroxy-4-oxohexanoic acid over 4-oxohexanoic acid or levulinic acid given its curated lipoxygenase-inhibitory annotation, as the latter analogs lack this pharmacological entry in authoritative databases.
- [1] Medical University of Lublin. MeSH Concept Record: 5-Hydroxy-4-ketohexanoic acid (MeSH-M0014961). 'A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism... also serves as an antioxidant in fats and oils.' View Source
- [2] Monsanto Company. Compound and method for inhibiting growth of spoilage organisms. United States Patent US4356204. Issued October 26, 1982. Describes 4-ketohexanoic acid and 5-ketohexanoic acid as antimicrobial food preservatives, with no mention of mammalian lipoxygenase inhibition. View Source
- [3] RxnFinder. Levulinic Acid Summary. ADI status: 'No safety concern at current levels of intake when used as a flavouring agent.' No lipoxygenase inhibitory annotation. View Source
